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Compound of Interest

Compound Name: Cinaciguat

Cat. No.: B1243192

The nitric oxide (NO)-soluble guanylate cyclase (sGC)-cyclic guanosine monophosphate
(cGMP) signaling pathway is a cornerstone of cardiovascular regulation. Under normal
physiological conditions, NO produced by endothelial cells diffuses into vascular smooth
muscle cells and binds to the reduced ferrous (Fe2*) heme moiety of sGC. This binding
activates sGC, which then catalyzes the conversion of guanosine triphosphate (GTP) to the
second messenger cGMP. Subsequently, cGMP activates protein kinase G (PKG), leading to a
cascade of events that result in vasodilation, and inhibition of platelet aggregation and smooth
muscle proliferation[1][2][3][4].

In various cardiovascular diseases, such as pulmonary hypertension and heart failure, this
pathway is impaired. Reduced NO bioavailability and increased oxidative stress lead to the
oxidation of the sGC heme iron (to the ferric Fe3* state) or complete loss of the heme group,
rendering the enzyme insensitive to NO[5]. Cinaciguat and Riociguat were developed to
counteract this dysfunction by targeting different states of the sGC enzyme. They are
categorized as sGC "activators" and "stimulators," respectively.

Mechanism of Action: sGC Activators vs. sGC
Stimulators

The fundamental difference between Cinaciguat and Riociguat lies in the specific form of the
sGC enzyme they target.

Cinaciguat: The sGC Activator
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Cinaciguat (BAY 58-2667) is classified as a nitric oxide (NO)-independent sGC activator. Its
mechanism is tailored for diseased states where sGC is non-responsive to endogenous NO.

o Target: Cinaciguat preferentially activates sGC that is in an oxidized (Fe3*) or heme-free
(apo-sGC) state.

e Action: It functions as a heme mimetic, binding to the heme pocket of the NO-insensitive
enzyme and activating it. This action restores the enzyme's ability to produce cGMP even in
the absence of both NO and the native heme group.

» Effect: The activation is potent and can be considered irreversible, leading to a sustained
increase in cGMP levels and powerful vasodilation. Some studies have shown that its
vasorelaxant effects are significantly more potent than those of NO donors.
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Diseased State: Oxidative Stress
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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